Cas no 514848-27-2 ( )

• Product Name: &nbsp
• CAS No: 514848-27-2
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 935419
• PubChem ID: 45091067
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxycyclohexyl)propanenitrile
• Cyclohexanepropanenitrile, 3-methoxy- (9CI)
• Cyclohexanepropanenitrile, 3-methoxy-
• DB-275404
• 514848-27-2
• DTXSID10666757
•  

• Inchi： 1S/C10H17NO/c1-12-10-6-2-4-9(8-10)5-3-7-11/h9-10H,2-6,8H2,1H3
• InChI Key： KJFLSZDQNIKQAH-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(CCC#N)C1

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 1.8